Cas no 1266140-37-7 (1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine
• CAS No: 1266140-37-7
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• CID: 6180417
• PubChem ID: 55298083
• Update Time: 2025-06-11

1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine
• Cyclopropanamine, 1-(2-chloro-5-thiazolyl)-

• Inchi： 1S/C6H7ClN2S/c7-5-9-3-4(10-5)6(8)1-2-6/h3H,1-2,8H2
• InChI Key： XJQXIHMYCBCFEY-UHFFFAOYSA-N
• SMILES： C1(C2SC(Cl)=NC=2)(N)CC1

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• Boiling Point: 298.3±42.0 °C(Predicted)
• pka: 6.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1266140-37-7 and Product Name: 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine

The compound with the CAS number 1266140-37-7 and the product name 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a cyclopropane ring and a thiazole moiety, both of which are known for their unique chemical properties and biological relevance.

The thiazole ring is a sulfur-containing heterocycle that is widely present in numerous bioactive natural products and pharmaceuticals. Its presence in 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine suggests that the compound may exhibit properties such as antimicrobial, anti-inflammatory, and antiviral activities. The chloro substituent on the thiazole ring further enhances its reactivity, making it a versatile scaffold for medicinal chemists to explore. This modification can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets.

The cyclopropane moiety is another key feature of this compound. Cyclopropanes are known for their high ring strain, which often translates into unique pharmacological properties. The strain energy stored in the cyclopropane ring can be exploited to enhance the binding interactions with biological receptors, potentially leading to more potent and selective drug candidates. In recent years, there has been growing interest in cyclopropanated derivatives due to their ability to modulate enzyme activity and receptor binding. The combination of a cyclopropane ring with a thiazole scaffold in 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine creates a promising structure for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding pockets and optimize the structure of 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine for improved efficacy. These computational studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in metabolic pathways. Such interactions could lead to therapeutic benefits in areas such as oncology, inflammation, and infectious diseases.

In vitro studies have begun to uncover the pharmacological profile of 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine. Initial experiments have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines. The presence of both the cyclopropane and thiazole moieties appears to contribute to its ability to disrupt cellular processes critical for tumor growth. Additionally, preliminary data suggest that this compound may exhibit inhibitory effects on key enzymes involved in inflammation, such as COX and LOX pathways. These findings align with the broader trend of developing dual-action therapeutics that target multiple disease mechanisms simultaneously.

The synthesis of 1-(2-chloro-1,3-thiazol-5-yl)cyclopropan-1-amine presents an interesting challenge due to the complexity of its structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these procedures using advanced catalytic systems and green chemistry principles. For instance, transition metal-catalyzed reactions have been employed to construct the cyclopropane ring efficiently while minimizing waste generation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its unique structural properties. The thiazole scaffold is particularly relevant in agriculture as it is found in several herbicides and fungicides that protect crops from pests and diseases. Furthermore, the cyclopropane moiety could be exploited in material science applications where its mechanical stability and reactivity are advantageous.

As our understanding of molecular interactions continues to evolve, so does our approach to drug discovery. The integration of artificial intelligence (AI) into chemical research has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict the biological activity of molecules based on their structures, significantly reducing the time required for hit identification. In the case of 1-(2-chloro-1,3-thiazol-5-y lcyclopropan - 1 - amine) , AI models have suggested potential therapeutic applications that warrant further exploration through experimental validation.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the development pipeline for 1-(2-chloro - 1 , 3 - thiazol - 5 - yl)cyc lo pro pan - 1 - am ine .

In conclusion, 1 -( 2 - chlor o - 1 , 3 - thia z ol - 5 - yl ) cyc lo pro pan - 1 - am ine represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with emerging research findings , position it as a valuable asset in the quest for novel therapeutics . As scientific knowledge advances , it is expected that compounds like this will continue to play a pivotal role in addressing unmet medical needs across various therapeutic areas .